Cas no 26177-54-8 ((2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid)

(2R)-3-(Carboxymethyl)sulfanyl-2-acetamidopropanoic acid is a chiral sulfur-containing amino acid derivative with potential applications in peptide synthesis and biochemical research. Its structure features a carboxymethylthio side chain and an acetamido group, offering unique reactivity for thiol-based conjugation or modification. The (2R)-stereochemistry ensures enantiomeric purity, critical for studies requiring precise stereochemical control. The compound’s dual carboxyl groups enhance solubility in aqueous systems, facilitating its use in buffer-compatible reactions. Its thioether linkage provides stability while remaining amenable to selective transformations, making it a versatile intermediate in medicinal chemistry and proteomics. Suitable for controlled functionalization, it serves as a building block for tailored biomolecules or probes.

(2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid structure

26177-54-8 structure

Product Name:(2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid

CAS No:26177-54-8

MF:C₇H₁₁NO₅S

MW:221.230941057205

MDL:MFCD00871849

CID:276832

PubChem ID:161516

Update Time:2025-05-26

(2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

- L-Cysteine,N-acetyl-S-(carboxymethyl)-
- (2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid
- (2R)-2-acetamido-3-(carboxymethylsulfanyl)propanoic acid
- (2R)-3-[(CARBOXYMETHYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
- N-Acetyl-S-(carboxymethyl)-L-cysteine
- 2-Acetamido-3-((carboxymethyl)thio)propanoic acid
- DTXSID50949051
- N-Acetyl-S-(2-carboxymethyl)cysteine
- 26177-54-8
- N-acetyl-(S-carboxy-methyl)-l-cysteine
- 26924-28-7
- SCHEMBL3158146
- 2-Acetamido-3-((carboxymethyl)thio)propanoicacid
- EN300-315532
- Cysteine, N-acetyl-S-(carboxymethyl)-
- n-acetyl-s-carboxymethyl-l-cysteine
- S-(Carboxymethyl)-N-(1-hydroxyethylidene)cysteine
- MDL： MFCD00871849
- Inchi： 1S/C7H11NO5S/c1-4(9)8-5(7(12)13)2-14-3-6(10)11/h5H,2-3H2,1H3,(H,8,9)(H,10,11)(H,12,13)/t5-/m0/s1
- InChI Key： VHBNOXBGFQQNSF-YFKPBYRVSA-N
- SMILES： S(CC(=O)O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

Exact Mass: 221.03583
Monoisotopic Mass: 221.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 129Å²

Experimental Properties

Density: 1.44
Boiling Point: 564.6°C at 760 mmHg
Flash Point: 295.3°C
Refractive Index: 1.553
PSA: 103.7

(2R)-3-(carboxymethyl)sulfanyl-2-acetamidopropanoic acid Pricemore >>

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